Cas no 2548993-33-3 (3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine)

• Product Name: 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine
• CAS No: 2548993-33-3
• MF: C₁₇H₂₁N₅
• MW: 295.382142782211
• CID: 5311306
• PubChem ID: 154830405
• Update Time: 2025-06-28

3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine
• AKOS040726899
• 2548993-33-3
• F6761-7396
• 1-(5,6-Dimethyl-3-pyridazinyl)octahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrole

• Inchi： 1S/C17H21N5/c1-12-9-17(20-19-13(12)2)22-8-6-14-10-21(11-15(14)22)16-5-3-4-7-18-16/h3-5,7,9,14-15H,6,8,10-11H2,1-2H3
• InChI Key： MLCMNPDPJMZUPL-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C)C(C)=C2)CCC2CN(C3=NC=CC=C3)CC12

Computed Properties

• Exact Mass: 295.17969569g/mol
• Monoisotopic Mass: 295.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.9±50.0 °C(Predicted)
• pka: 8.55±0.19(Predicted)

Additional information on 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine

Introduction to 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine (CAS No. 2548993-33-3)

3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine, identified by its CAS number 2548993-33-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate fused ring system, which includes pyridazine, pyrrole, and pyridine moieties. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

The nomenclature of this compound provides valuable insights into its chemical architecture. The presence of dimethyl substituents at the 3 and 4 positions of the pyridazine ring suggests a possible influence on electronic properties and reactivity. The core structure, which includes an octahydropyrrolo[3,4-b]pyrrol moiety linked to a pyridazine ring via a 5-(pyridin-2-yl) bridge, introduces additional layers of complexity. This particular arrangement of rings and functional groups can contribute to unique pharmacophoric features, making the compound an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The fused ring system in 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine aligns with the trend toward designing molecules with enhanced binding affinity and selectivity. Studies have shown that such structures can exhibit desirable properties for drug candidates, including improved solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential for interaction with biological targets. The pyridine moiety, in particular, is known for its ability to form hydrogen bonds and π-stacking interactions with biological macromolecules. This feature can be exploited to design molecules that interact specifically with enzymes or receptors involved in disease pathways. Furthermore, the octahydropyrrolo[3,4-b]pyrrol scaffold is less common in drug candidates but has shown promise in certain therapeutic areas due to its ability to mimic natural products and bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine and potential targets such as kinases or transcription factors. These simulations have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and functional group interconversions. Each step must be carefully optimized to ensure high yields and purity. The use of advanced synthetic methodologies has allowed chemists to construct this complex molecule with precision.

From a medicinal chemistry perspective, the pharmacological profile of 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine is still under investigation. Preliminary studies suggest that it may exhibit activity against certain disease-related pathways due to its unique structural features. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of novel drug candidates often involves collaboration between chemists, biologists, and pharmacologists. The interdisciplinary nature of this research ensures that compounds like 2548993-33-3 are thoroughly evaluated for their potential benefits before moving into clinical trials. This collaborative approach has been instrumental in advancing the field of pharmaceutical chemistry and bringing new treatments to patients.

The future prospects for 3,4-dimethyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyridazine are promising. As more data becomes available on its biological activity and pharmacokinetic properties, it may emerge as a lead compound for further optimization. Additionally, advances in synthetic chemistry may enable the production of analogs with enhanced properties.

In conclusion,2548993-33-3 represents an exciting example of how structural complexity can be leveraged to design novel pharmaceuticals. Its intricate fused ring system and functional groups make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new insights into its properties,this compound holds significant promise for addressing unmet medical needs.